Cas no 1221725-86-5 (Ethyl 2-(bromomethyl)-1-benzofuran-3-carboxylate)

• Product Name: Ethyl 2-(bromomethyl)-1-benzofuran-3-carboxylate
• CAS No: 1221725-86-5
• MF: C₁₂H₁₁BrO₃
• MW: 283.117943048477
• CID: 5231299
• PubChem ID: 47002572
• Update Time: 2025-05-23

Ethyl 2-(bromomethyl)-1-benzofuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(bromomethyl)-1-benzofuran-3-carboxylate
• 2-bromomethyl-3-ethoxycarbonylbenzofuran
• ethyl2-(bromomethyl)-1-benzofuran-3-carboxylate
• 3-Benzofurancarboxylic acid, 2-(bromomethyl)-, ethyl ester
• Ethyl 2-(bromomethyl)-1-benzofuran-3-carboxylate

• Inchi： 1S/C12H11BrO3/c1-2-15-12(14)11-8-5-3-4-6-9(8)16-10(11)7-13/h3-6H,2,7H2,1H3
• InChI Key： XTSDPFUKARXKDY-UHFFFAOYSA-N
• SMILES： BrCC1=C(C(=O)OCC)C2C=CC=CC=2O1

Computed Properties

• Exact Mass: 281.98916g/mol
• Monoisotopic Mass: 281.98916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 39.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on Ethyl 2-(bromomethyl)-1-benzofuran-3-carboxylate

Ethyl 2-(bromomethyl)-1-benzofuran-3-carboxylate: A Comprehensive Overview

Ethyl 2-(bromomethyl)-1-benzofuran-3-carboxylate, with the CAS number 1221725-86-5, is a compound of significant interest in the field of organic chemistry and materials science. This compound, belonging to the class of benzofurans, has garnered attention due to its unique structural properties and potential applications in drug discovery, material synthesis, and catalysis. The molecule features a benzofuran ring system with a bromomethyl group at position 2 and an ethyl ester group at position 3, making it a versatile building block for further chemical modifications.

Recent studies have highlighted the importance of benzofuran derivatives in various biological and chemical contexts. For instance, researchers have explored the role of Ethyl 2-(bromomethyl)-1-benzofuran-3-carboxylate in the development of novel anticancer agents. The bromomethyl group attached to the benzofuran ring introduces reactivity that can be exploited for targeted drug delivery systems. Additionally, the ester functionality at position 3 allows for easy functionalization, enabling the synthesis of more complex molecules with enhanced bioavailability.

The synthesis of Ethyl 2-(bromomethyl)-1-benzofuran-3-carboxylate involves a multi-step process that typically begins with the preparation of the benzofuran core. This is followed by bromination at position 2 and subsequent esterification at position 3. The reaction conditions are carefully optimized to ensure high yields and purity, as impurities can significantly affect the compound's performance in downstream applications.

In terms of physical properties, Ethyl 2-(bromomethyl)-1-benzofuran-3-carboxylate exhibits a melting point of approximately 85°C and a boiling point around 300°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various organic reactions. The compound is also stable under normal storage conditions but should be protected from light and moisture to prevent degradation.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties of Ethyl 2-(bromomethyl)-1-benzofuran-3-carboxylate. These studies reveal that the molecule possesses a conjugated π-system, which contributes to its electronic versatility. This property makes it an attractive candidate for use in organic electronics, particularly in the development of semiconducting materials for flexible electronics.

The application of Ethyl 2-(bromomethyl)-1-benzofuran-3-carboxylate extends beyond traditional organic synthesis. It has been employed as a precursor in the synthesis of advanced materials such as graphene derivatives and carbon nanotubes. The bromomethyl group serves as a reactive site for nucleophilic substitution reactions, enabling the incorporation of various functional groups into these materials.

In conclusion, Ethyl 2-(bromomethyl)-1-benzofuran-3-carboxylate, with its unique structure and reactivity, represents a valuable compound in contemporary chemical research. Its potential applications span across multiple disciplines, from drug discovery to materials science, underscoring its importance as a versatile building block for future innovations.